Cas no 88270-39-7 (L-Alanine, 3,3-difluoro-2-methyl-, hydrochloride)

• Product Name: L-Alanine, 3,3-difluoro-2-methyl-, hydrochloride
• CAS No: 88270-39-7
• MF: C₄H₈ClF₂NO₂
• MW: 175.561627388
• CID: 639175
• PubChem ID: 71409552
• Update Time: 2025-04-19

L-Alanine, 3,3-difluoro-2-methyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Alanine, 3,3-difluoro-2-methyl-, hydrochloride
• (2R)-2-amino-3,3-difluoro-2-methylpropanoic acid,hydrochloride
• DTXSID00829298
• (2R)-2-Amino-3,3-difluoro-2-methylpropanoic acid--hydrogen chloride (1/1)
• 88270-39-7

• Inchi： 1S/C4H7F2NO2.ClH/c1-4(7,2(5)6)3(8)9;/h2H,7H2,1H3,(H,8,9);1H/t4-;/m0./s1
• InChI Key： QUSSSNWYBQEOGP-WCCKRBBISA-N
• SMILES： Cl.FC([C@](C(=O)O)(C)N)F

Computed Properties

• Exact Mass: 175.0211625g/mol
• Monoisotopic Mass: 175.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų